Cas no 1807178-18-2 (Ethyl 3-cyano-6-(trifluoromethyl)picolinate)

• Product Name: Ethyl 3-cyano-6-(trifluoromethyl)picolinate
• CAS No: 1807178-18-2
• MF: C₁₀H₇F₃N₂O₂
• MW: 244.169992685318
• CID: 4904561
• Update Time: 2025-06-29

Ethyl 3-cyano-6-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-6-(trifluoromethyl)picolinate

• Inchi： 1S/C10H7F3N2O2/c1-2-17-9(16)8-6(5-14)3-4-7(15-8)10(11,12)13/h3-4H,2H2,1H3
• InChI Key： SOORJOJOYDDJAW-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C#N)C(C(=O)OCC)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 334
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Ethyl 3-cyano-6-(trifluoromethyl)picolinate

Ethyl 3-cyano-6-(trifluoromethyl)picolinate (CAS No. 1807178-18-2): A Comprehensive Overview

Ethyl 3-cyano-6-(trifluoromethyl)picolinate (CAS No. 1807178-18-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and functional properties, plays a crucial role in the development of novel therapeutic agents. Its molecular structure, featuring a cyano group and a trifluoromethyl substituent, contributes to its distinct chemical behavior and potential biological activities.

The synthesis of Ethyl 3-cyano-6-(trifluoromethyl)picolinate involves a series of well-defined chemical reactions that highlight the compound's complexity and the precision required in its preparation. The presence of the cyano group at the 3-position and the trifluoromethyl group at the 6-position of the picolinic acid derivative is pivotal in determining its reactivity and interaction with biological targets. These structural features make it an attractive candidate for further exploration in drug discovery programs.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological receptors. The trifluoromethyl group in Ethyl 3-cyano-6-(trifluoromethyl)picolinate is particularly noteworthy for its ability to modulate the pharmacokinetic properties of associated molecules. This has led to extensive research into its applications in developing antiviral, anticancer, and anti-inflammatory agents.

The cyano group in this compound also contributes to its versatility, enabling various functional transformations that can be exploited in medicinal chemistry. Researchers have leveraged these properties to design derivatives with improved efficacy and reduced side effects. For instance, studies have shown that modifications around the cyano group can significantly alter the compound's bioavailability and target specificity.

Recent advancements in computational chemistry have further facilitated the exploration of Ethyl 3-cyano-6-(trifluoromethyl)picolinate's potential applications. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets, providing valuable insights into its mechanism of action. These studies have not only validated previous experimental findings but also opened new avenues for drug design.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors targeting enzymes involved in critical metabolic pathways. Ethyl 3-cyano-6-(trifluoromethyl)picolinate has been identified as a promising scaffold for such inhibitors due to its ability to modulate enzyme activity through non-covalent interactions. This has spurred numerous research efforts aimed at optimizing its structure for therapeutic use.

In addition to its pharmacological potential, Ethyl 3-cyano-6-(trifluoromethyl)picolinate has found applications in agrochemical research. Its unique chemical properties make it a valuable intermediate in synthesizing compounds with herbicidal and pesticidal effects. These applications highlight the compound's broad utility beyond traditional pharmaceuticals.

The synthesis of high-purity forms of Ethyl 3-cyano-6-(trifluoromethyl)picolinate remains a challenge due to its sensitivity to environmental conditions and reagent compatibility issues. However, recent improvements in synthetic methodologies have enabled researchers to overcome these obstacles, paving the way for more extensive exploration of its properties.

Ongoing clinical trials are evaluating the efficacy of derivatives inspired by Ethyl 3-cyano-6-(trifluoromethyl)picolinate in treating various diseases. Preliminary results suggest that these derivatives exhibit significant therapeutic potential with favorable safety profiles. These findings underscore the importance of continued research into this compound and its derivatives.

The future prospects for Ethyl 3-cyano-6-(trifluoromethyl)picolinate are promising, with researchers exploring new synthetic routes and applications. The integration of artificial intelligence and machine learning into drug discovery is expected to accelerate the development of novel compounds based on this scaffold. This interdisciplinary approach holds great promise for advancing our understanding of this compound's potential.

In conclusion, Ethyl 3-cyano-6-(trifluoromethyl)picolinate (CAS No. 1807178-18-2) is a multifaceted compound with significant implications in pharmaceutical and agrochemical research. Its unique structural features and functional properties make it a valuable tool for developing innovative therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing global health challenges.